Cas no 2680892-38-8 (benzyl N-2-(4-hydroxy-2-methoxyphenoxy)ethylcarbamate)

• Product Name: benzyl N-2-(4-hydroxy-2-methoxyphenoxy)ethylcarbamate
• CAS No: 2680892-38-8
• MF: C₁₇H₁₉NO₅
• MW: 317.336465120316
• CID: 5636966
• PubChem ID: 165933730
• Update Time: 2025-06-07

benzyl N-2-(4-hydroxy-2-methoxyphenoxy)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28293380
• benzyl N-[2-(4-hydroxy-2-methoxyphenoxy)ethyl]carbamate
• 2680892-38-8
• benzyl N-2-(4-hydroxy-2-methoxyphenoxy)ethylcarbamate

• Inchi： 1S/C17H19NO5/c1-21-16-11-14(19)7-8-15(16)22-10-9-18-17(20)23-12-13-5-3-2-4-6-13/h2-8,11,19H,9-10,12H2,1H3,(H,18,20)
• InChI Key： XEIQGRGLXUOFKD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)O)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 317.12632271g/mol
• Monoisotopic Mass: 317.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77Ų

Additional information on benzyl N-2-(4-hydroxy-2-methoxyphenoxy)ethylcarbamate

Professional Introduction to Benzyl N-2-(4-hydroxy-2-methoxyphenoxy)ethylcarbamate (CAS No: 2680892-38-8)

Benzyl N-2-(4-hydroxy-2-methoxyphenoxy)ethylcarbamate, a compound with the chemical identifier CAS No: 2680892-38-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The structural configuration of this molecule, featuring a benzyl group and a carbamate moiety linked to an ethyl chain that terminates in a phenoxy group, positions it as a promising candidate for further exploration in drug development.

The< strong>benzyl N-2-(4-hydroxy-2-methoxyphenoxy)ethylcarbamate molecule exhibits a unique combination of functional groups that contribute to its potential biological activity. The presence of a hydroxyl group at the 4-position of the phenoxy ring and a methoxy group at the 2-position introduces polarity and hydrogen bonding capabilities, which are crucial for interactions with biological targets. These features make the compound an intriguing subject for studying its pharmacological properties.

Recent research in the field of medicinal chemistry has highlighted the importance of carbamate derivatives in developing novel therapeutic agents. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules. The< strong>benzyl N-2-(4-hydroxy-2-methoxyphenoxy)ethylcarbamate structure, with its specific substitution pattern, suggests potential applications in modulating enzyme activity and receptor binding.

In particular, the hydroxyl and methoxy groups on the aromatic ring can engage in hydrogen bonding interactions, which are critical for the binding affinity of drug molecules to their targets. This characteristic is particularly relevant in the context of developing small molecule inhibitors or agonists that require precise spatial orientation and interaction with biological macromolecules.

Current studies have been focusing on understanding the pharmacokinetic and pharmacodynamic properties of carbamate-based compounds. The< strong>benzyl N-2-(4-hydroxy-2-methoxyphenoxy)ethylcarbamate molecule has been subjected to various computational studies to predict its solubility, stability, and metabolic pathways. These studies aim to provide insights into how the compound might behave within biological systems and guide further experimental investigations.

The synthesis of< strong>benzyl N-2-(4-hydroxy-2-methoxyphenoxy)ethylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the versatility of modern organic chemistry but also contribute to the efficient production of complex pharmaceutical intermediates.

Evaluation of the compound's biological activity has been conducted using various in vitro assays. These assays aim to assess its potential as an inhibitor or modulator of specific enzymes or receptors involved in critical biological pathways. Preliminary results suggest that< strong>benzyl N-2-(4-hydroxy-2-methoxyphenoxy)ethylcarbamate may exhibit inhibitory effects on certain enzymes, making it a valuable candidate for further investigation.

The structural features of< strong>benzyl N-2-(4-hydroxy-2-methoxyphenoxy)ethylcarbamate, particularly the presence of hydroxyl and methoxy groups on the aromatic ring, make it an attractive scaffold for structure-based drug design. By leveraging computational tools such as molecular docking and homology modeling, researchers can predict how this compound might interact with target proteins. These predictions can then be validated through experimental studies, providing a rational basis for optimizing its pharmacological properties.

The development of novel therapeutic agents often involves iterative processes of synthesis, characterization, and biological evaluation. The< strong>benzyl N-2-(4-hydroxy-2-methoxyphenoxy)ethylcarbamate molecule exemplifies this process, where each step contributes to a deeper understanding of its potential as a pharmaceutical lead compound. Future research will likely focus on refining its chemical structure to enhance its potency, selectivity, and pharmacokinetic profile.

In conclusion, Benzyl N-2-(4-hydroxy-2-methoxyphenoxy)ethylcarbamate (CAS No: 2680892-38-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a promising candidate for further exploration in drug development. Continued research efforts will be essential to fully elucidate its therapeutic potential and optimize its properties for clinical applications.